Cas no 2060061-50-7 (benzyl 3-(hydroxymethyl)-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate)

• Product Name: benzyl 3-(hydroxymethyl)-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate
• CAS No: 2060061-50-7
• MF: C₁₆H₁₆F₃N₃O₃
• MW: 355.311754226685
• MDL: MFCD30498462
• CID: 5183543
• PubChem ID: 125454300
• Update Time: 2025-10-28

benzyl 3-(hydroxymethyl)-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazine-7(8H)-carboxylic acid, 5,6-dihydro-3-(hydroxymethyl)-2-(trifluoromethyl)-, phenylmethyl ester
• benzyl 3-(hydroxymethyl)-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate

• MDL： MFCD30498462
• Inchi： 1S/C16H16F3N3O3/c17-16(18,19)14-12(9-23)22-7-6-21(8-13(22)20-14)15(24)25-10-11-4-2-1-3-5-11/h1-5,23H,6-10H2
• InChI Key： VDVZQDJDIIZHMO-UHFFFAOYSA-N
• SMILES： C12=NC(C(F)(F)F)=C(CO)N1CCN(C(OCC1=CC=CC=C1)=O)C2

Additional information on benzyl 3-(hydroxymethyl)-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate

Introduction to Benzyl 3-(hydroxymethyl)-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate (CAS No. 2060061-50-7)

Benzyl 3-(hydroxymethyl)-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number 2060061-50-7, belongs to the class of imidazo[1,2-a]pyrazine derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a benzyl group attached to a hydroxymethyl moiety, a trifluoromethyl substituent, and an imidazo[1,2-a]pyrazine core. The presence of these functional groups imparts distinct chemical reactivity and biological functionality, making it a valuable scaffold for drug discovery and development. Specifically, the trifluoromethyl group enhances the metabolic stability and binding affinity of the compound, while the hydroxymethyl group provides a site for further chemical modifications and bioconjugation.

In recent years, there has been a growing interest in imidazo[1,2-a]pyrazine derivatives due to their demonstrated efficacy in various pharmacological contexts. These compounds have shown promise as inhibitors of kinases, enzymes involved in cancer cell proliferation and survival. For instance, studies have highlighted the potential of imidazo[1,2-a]pyrazines as kinase inhibitors, particularly those targeting tyrosine kinases which play a crucial role in signal transduction pathways associated with tumor growth and metastasis.

One of the most compelling aspects of Benzyl 3-(hydroxymethyl)-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate is its ability to modulate multiple biological targets simultaneously. The benzyl group and the carboxylate moiety contribute to its solubility and interaction with biological membranes, while the central imidazo[1,2-a]pyrazine ring serves as a versatile platform for further derivatization. This flexibility allows researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound to optimize its therapeutic potential.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular modeling studies suggest that Benzyl 3-(hydroxymethyl)-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate may interact with specific amino acid residues in target proteins through hydrophobic and hydrogen bonding interactions. This insight has guided the design of analogs with enhanced binding affinity and selectivity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the trifluoromethyl group, in particular, demands precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to incorporate such functional groups more efficiently, reducing the time and resources required for production.

From a medicinal chemistry perspective, Benzyl 3-(hydroxymethyl)-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate represents an excellent example of how structural modifications can influence biological activity. The compound's unique combination of functional groups makes it a promising candidate for further investigation in various disease models. For example, preclinical studies have indicated its potential as an anti-inflammatory agent by modulating key signaling pathways involved in immune responses.

The pharmaceutical industry has increasingly recognized the importance of innovative heterocyclic compounds like imidazo[1,2-a]pyrazines in drug development. Benzyl 3-(hydroxymethyl)-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate exemplifies how structural diversity can lead to novel therapeutic entities. Its molecular framework provides a rich scaffold for medicinal chemists to explore new chemical spaces and discover drugs with improved efficacy and safety profiles.

In conclusion，Benzyl 3-(hydroxymethyl)-2-(trifluoromethyl)-5H，6 H，7 H，8 H-imidazo [ 1 ， 2 -a ] pyrazine - 7 -carboxylate ( CAS No . 2060061 -50 -7 ) is a structurally complex organic compound with significant potential in pharmaceutical research . Its unique combination of functional groups ， coupled with recent advances in synthetic chemistry and computational biology ， makes it an attractive candidate for further development . As our understanding of biological pathways continues to expand ， compounds like this one will play an increasingly important role in the discovery and design of novel therapeutic agents .